methyl 2-(2-((2-oxo-2-(phenylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate

• IUPAC Name: methyl 2-[2-(2-anilino-2-oxoethyl)sulfanyl-5-phenylimidazol-1-yl]acetate
• InChI: InChI=1S/C20H19N3O3S/c1-26-19(25)13-23-17(15-8-4-2-5-9-15)12-21-20(23)27-14-18(24)22-16-10-6-3-7-11-16/h2-12H,13-14H2,1H3,(H,22,24)
• InChI Key: XFSGTJXEMWNOOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

Methyl 2-(2-((2-oxo-2-(phenylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the imidazole family and has been found to possess a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study reports on the synthesis of novel compounds with structures related to methyl 2-(2-((2-oxo-2-(phenylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate, including various 4-oxo-1,3-thiazolidines and 5-oxoimidazolines, evaluated for their in vitro growth inhibitory activity against microbes like E. coli, S. aureus, and Salmonella typhi. This suggests potential antimicrobial applications for these compounds (Desai et al., 2001).

Structural Studies

Another study focuses on the crystal structure of a compound closely related to methyl 2-(2-((2-oxo-2-(phenylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate, offering insights into its structural configuration and potential implications for designing drugs with improved efficacy and reduced side effects (Li et al., 2015).

Catalysis and Chemical Transformations

Research also extends to the use of N-heterocyclic carbene catalysts in transesterification/acylation reactions involving imidazol-2-ylidenes, highlighting the efficiency of these catalysts in forming esters from alcohols and acylating agents. This demonstrates the role of related compounds in facilitating chemical transformations, potentially leading to more efficient synthesis of pharmaceuticals (Grasa et al., 2003).

Antimicrobial and Pharmacological Activities

Further research includes the synthesis of derivatives exhibiting significant antimicrobial activities. This includes studies on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones and their evaluation against a panel of bacterial strains, suggesting potential for developing new antimicrobial agents (Sharma et al., 2004).